Cas no 852135-90-1 (ethyl 4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-amidobenzoate)

Ethyl 4-(3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-amido)benzoate is a synthetic organic compound featuring a fused imidazothiazole core substituted with a 3-nitrophenyl group and an ethyl benzoate moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of the nitro group and ester functionality offers versatility for further chemical modifications, making it a valuable intermediate in drug discovery. Its imidazothiazole framework may confer favorable binding properties in biological systems, while the aromatic nitro group could enhance electron-withdrawing effects, influencing reactivity. The compound is likely of interest for researchers exploring novel heterocyclic compounds with applications in pharmaceuticals or agrochemicals.

ethyl 4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-amidobenzoate structure

852135-90-1 structure

Product Name:ethyl 4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-amidobenzoate

CAS No:852135-90-1

MF:C₂₂H₁₈N₄O₅S

MW:450.467123508453

CID:5866593

PubChem ID:27651666

Update Time:2025-10-29

ethyl 4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-amidobenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-[[[3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazol-2-yl]carbonyl]amino]-, ethyl ester
- ethyl 4-[[3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carbonyl]amino]benzoate
- AKOS001835391
- ETHYL 4-[3-METHYL-6-(3-NITROPHENYL)IMIDAZO[2,1-B][1,3]THIAZOLE-2-AMIDO]BENZOATE
- 852135-90-1
- ethyl 4-(3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazole-2-carboxamido)benzoate
- F0650-0403
- ethyl 4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-amidobenzoate
- Inchi： 1S/C22H18N4O5S/c1-3-31-21(28)14-7-9-16(10-8-14)23-20(27)19-13(2)25-12-18(24-22(25)32-19)15-5-4-6-17(11-15)26(29)30/h4-12H,3H2,1-2H3,(H,23,27)
- InChI Key： YKCYZRUKSPUOBX-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C1=CC=C(NC(C2SC3=NC(C4=CC=CC([N+]([O-])=O)=C4)=CN3C=2C)=O)C=C1

Computed Properties

Exact Mass: 450.09979086g/mol
Monoisotopic Mass: 450.09979086g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 32
Rotatable Bond Count: 6
Complexity: 711
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 147Å²

Experimental Properties

Density: 1.44±0.1 g/cm3(Predicted)
pka: 12.46±0.70(Predicted)

ethyl 4-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-amidobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0650-0403-2μmol	ethyl 4-[3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-amido]benzoate	852135-90-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0650-0403-1mg	ethyl 4-[3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-amido]benzoate	852135-90-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0650-0403-2mg	ethyl 4-[3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-amido]benzoate	852135-90-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0650-0403-3mg	ethyl 4-[3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-amido]benzoate	852135-90-1	90%+	3mg	$63.0	2023-05-17
A2B Chem LLC	BA69733-1mg	ethyl 4-[3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-amido]benzoate	852135-90-1		1mg	$245.00	2024-04-19